Cas no 478922-47-3 ((3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride)

(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride is a chiral pyrrolidine derivative with two stereogenic centers, making it a valuable intermediate in pharmaceutical synthesis. Its structure features both hydroxymethyl and hydroxyl functional groups, enabling versatile reactivity for further modifications. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its rigid pyrrolidine scaffold. High stereochemical purity ensures consistent performance in asymmetric synthesis. Its well-defined configuration allows precise control over stereoselective reactions, making it a preferred choice for research and industrial applications requiring chiral building blocks.

(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride structure

478922-47-3 structure

Product Name:(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride

CAS No:478922-47-3

MF:C₅H₁₂ClNO₂

MW:153.607280731201

MDL:MFCD09056830

CID:328122

PubChem ID:53487134

Update Time:2025-05-19

(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinemethanol,4-hydroxy-, hydrochloride (1:1), (2S,4R)-
- (3R,5S)-5-Hydroxymethyl-3-pyrrolidinol Hydrochloride
- (3R,5S)-5-Hydroxymethyl-3-pyrrolidinol HCl
- (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol hydrochloride
- (3R,5S)-5-hydroxymethyl-pyrrolidin-3-ol hydrochloride
- (3R,5S)-5-(Hydroxymethyl)pyrrolidine-3-ol HCl
- IUHDMWJWUWKOFE-UYXJWNHNSA-N
- SB12597
- (2s,4r)-4-hydroxyprolinol hydrochloride
- AB0076466
- ST24034495
- (3R,5S)-5-Hydroxymethyl-3-pyrrolid
- (2S,4R)-4-Hydroxy-2-pyrrolidinemethanol hydrochloride
- EN300-153245
- AKOS024258488
- DTXSID30705273
- (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ol;hydrochloride
- 478922-47-3
- (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-olHydrochloride
- A857332
- (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol--hydrogen chloride (1/1)
- (3R,5S)-5-HYDROXYMETHYL-3-PYRROLIDINOLHCL
- (3R,5S)-5-Hydroxymethyl-3-pyrrolidinolhydrochloride
- DS-9365
- SCHEMBL1922314
- (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ol HCl
- MFCD09056830
- CS-0043961
- (2S,4R)-4-Hydroxy-2-pyrrolidinemethanol Hydrochloride; (3R,5S)-3-Hydroxy-5-hydroxymethylpyrrolidine Hydrochloride; (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride;
- (3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride
- MDL： MFCD09056830
- Inchi： 1S/C5H11NO2.ClH/c7-3-4-1-5(8)2-6-4;/h4-8H,1-3H2;1H/t4-,5+;/m0./s1
- InChI Key： IUHDMWJWUWKOFE-UYXJWNHNSA-N
- SMILES： Cl.O[C@H]1CN[C@H](CO)C1

Computed Properties

Exact Mass: 153.05600
Monoisotopic Mass: 153.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.5

Experimental Properties

Color/Form: White to Yellow Solid
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
PSA: 52.49000
LogP: -0.16770
Vapor Pressure: No data available

(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P280;P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：2-8 °C

(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	047212-1g	3R,5S)-5-Hydroxymethyl-3-pyrrolidinolhydrochloride	478922-47-3	97%	1g	￡13.00	2022-03-01
Fluorochem	047212-5g	3R,5S)-5-Hydroxymethyl-3-pyrrolidinolhydrochloride	478922-47-3	97%	5g	￡50.00	2022-03-01
Fluorochem	047212-25g	3R,5S)-5-Hydroxymethyl-3-pyrrolidinolhydrochloride	478922-47-3	97%	25g	￡162.00	2022-03-01
AstaTech	62331-5/G	(3R,5S)-5-HYDROXYMETHYL-3-PYRROLIDINOL HCL	478922-47-3	97%	5g	$49	2023-09-16
AstaTech	62331-25/G	(3R,5S)-5-HYDROXYMETHYL-3-PYRROLIDINOL HCL	478922-47-3	97%	25g	$170	2023-09-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KP954-20g	(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride	478922-47-3	97%	20g	2049.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KP954-200mg	(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol Hydrochloride	478922-47-3	97%	200mg	45.0CNY	2021-08-04
TRC	H973093-50mg	(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol hydrochlorideDISCONTINUED SEE H948350	478922-47-3		50mg	$50.00	2023-05-18
TRC	H973093-100mg	(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol hydrochlorideDISCONTINUED SEE H948350	478922-47-3		100mg	$65.00	2023-05-18
TRC	H973093-500mg	(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol hydrochlorideDISCONTINUED SEE H948350	478922-47-3		500mg	$185.00	2023-05-18

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